Cas no 7314-67-2 (Pyrimidine, 2-methyl-4-(1-methylethoxy)-)

Pyrimidine, 2-methyl-4-(1-methylethoxy)- structure
7314-67-2 structure
Product Name:Pyrimidine, 2-methyl-4-(1-methylethoxy)-
CAS No:7314-67-2
MF:C8H12N2O
MW:152.193681716919
CID:1759460
Update Time:2024-11-26

Pyrimidine, 2-methyl-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-methyl-4-(1-methylethoxy)-
    • Inchi: 1S/C8H12N2O/c1-6(2)11-8-4-5-9-7(3)10-8/h4-6H,1-3H3
    • InChI Key: UEUVTPADUJRKFJ-UHFFFAOYSA-N
    • SMILES: C1(C)=NC=CC(OC(C)C)=N1

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35A^2

Experimental Properties

  • Density: 1.017±0.06 g/cm3(Predicted)
  • Boiling Point: 212.7±13.0 °C(Predicted)
  • PSA: 35.01
  • pka: 3.54±0.20(Predicted)
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